![molecular formula C10H13NO B3027542 3-(3-Methylphenyl)-3-oxetanamine CAS No. 1322878-26-1](/img/structure/B3027542.png)
3-(3-Methylphenyl)-3-oxetanamine
Overview
Description
3-(3-Methylphenyl)-3-oxetanamine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as 3-MeO-oxetan-3-ylamine and has a molecular formula of C10H13NO.
Scientific Research Applications
Corrosion Inhibition and Biocorrosion Control
2,5-Bis(n-methylphenyl)-1,3,4-oxadiazole, which is structurally related to 3-(3-Methylphenyl)-3-oxetanamine, has been studied for its inhibitive properties in corrosion and biocorrosion control. These compounds, particularly 3-MPOX, show significant inhibition efficiency in brass corrosion within simulated cooling water systems, suggesting potential applications in industrial corrosion control (Rochdi et al., 2014).
Drug Discovery and Synthesis
The oxetane ring, a key structural element in this compound, is valuable in drug discovery. It serves as a bioisostere for both the geminal dimethyl group and the carbonyl group. Research has shown that oxetanes can be synthesized and diversified for potential use in pharmaceuticals (Hamzik & Brubaker, 2010).
Polymer Synthesis and Pharmaceutical Applications
Oxetane, a core component of this compound, is extensively utilized in polymer synthesis. C(3)-substituted oxetanes, in particular, contribute to the creation of polyether glycols with specific surface properties upon polymerization. In pharmaceuticals, these compounds are vital for the incorporation of the oxetane moiety into drug molecules, providing structural versatility and enhancing drug properties (Bellinghiere et al., 2015).
Improvement of Chemical Properties in Drugs
Substituting common functionalities like gem-dimethyl or carbonyl groups with an oxetane can significantly alter a drug's solubility, lipophilicity, metabolic stability, and conformational preference. These changes are dependent on the structural context and can be crucial in drug optimization (Wuitschik et al., 2010).
Bioisosteres in Drug Discovery
Investigating oxetanes as bioisosteres, particularly 3,3-diaryloxetanes, reveals their potential to replace certain groups in drug molecules, improving physicochemical properties. This makes oxetanes, including derivatives of this compound, valuable in the design and synthesis of new drugs (Dubois et al., 2021).
Mechanism of Action
Target of Action
3-(3-Methylphenyl)-3-oxetanamine, also known as 3-MMC, is a designer drug from the substituted cathinone family . The primary targets of 3-MMC are monoamine transporters, where it potently inhibits norepinephrine uptake .
Mode of Action
3-MMC interacts with its targets, the monoamine transporters, and inhibits the uptake of norepinephrine . This inhibition leads to an increase in the concentration of norepinephrine in the synaptic cleft, which can result in heightened alertness, increased focus, and potential euphoria. It also displays more pronounced dopaminergic activity relative to serotonergic activity .
Biochemical Pathways
It is known that 3-mmc is a monoamine transporter substrate . Monoamine transporters are involved in the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin from the synaptic cleft. By inhibiting these transporters, 3-MMC increases the concentration of these neurotransmitters in the synaptic cleft, potentially affecting various downstream neurological and physiological processes.
Pharmacokinetics
It is known that synthetic cathinones, the family of drugs to which 3-mmc belongs, are related to the parent compound cathinone . Cathinone derivatives are the β-keto (βk) analogues of a corresponding phenethylamine . More research is needed to fully understand the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3-MMC and their impact on its bioavailability.
Result of Action
The molecular and cellular effects of 3-MMC’s action are primarily related to its inhibition of norepinephrine uptake and its more pronounced dopaminergic activity . This can lead to increased concentrations of these neurotransmitters in the synaptic cleft, potentially resulting in heightened alertness, increased focus, and potential euphoria.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-MMC. For instance, the aryl hydrocarbon receptor (AHR) is a ligand-activated transcription factor that interacts with a diverse array of anthropogenic and natural agonists . AHR signaling participates in our adaptation to changing environments as defined by alterations in the diet, the microbiome, and metabolism . Therefore, factors such as diet, microbiome composition, and metabolic state could potentially influence the action of 3-MMC.
Biochemical Analysis
Biochemical Properties
It shares structural similarities with other phenethylamines, which are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely, from binding to enzymatic modification, and can influence a variety of biochemical reactions .
Cellular Effects
Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and possible changes in gene expression .
Metabolic Pathways
The metabolic pathways involving 3-(3-Methylphenyl)-3-oxetanamine are not well-characterized. It is possible that it interacts with various enzymes or cofactors and may influence metabolic flux or metabolite levels .
Transport and Distribution
It is possible that it interacts with various transporters or binding proteins, and may influence its localization or accumulation .
Subcellular Localization
It is possible that it is directed to specific compartments or organelles through targeting signals or post-translational modifications .
Properties
IUPAC Name |
3-(3-methylphenyl)oxetan-3-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-8-3-2-4-9(5-8)10(11)6-12-7-10/h2-5H,6-7,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GANCONMRBUYMQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2(COC2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801298395 | |
Record name | 3-Oxetanamine, 3-(3-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801298395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1322878-26-1 | |
Record name | 3-Oxetanamine, 3-(3-methylphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1322878-26-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Oxetanamine, 3-(3-methylphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801298395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.